Cas no 477870-38-5 ((E)-3-4-(3-Fluoropropoxy)phenyl-1-(4-methoxyphenyl)-2-propen-1-one)

• Product Name: (E)-3-4-(3-Fluoropropoxy)phenyl-1-(4-methoxyphenyl)-2-propen-1-one
• CAS No: 477870-38-5
• CID: 4652781
• Update Time: 2025-10-28

(E)-3-4-(3-Fluoropropoxy)phenyl-1-(4-methoxyphenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-4-(3-Fluoropropoxy)phenyl-1-(4-methoxyphenyl)-2-propen-1-one

Additional information on (E)-3-4-(3-Fluoropropoxy)phenyl-1-(4-methoxyphenyl)-2-propen-1-one

Comprehensive Overview of (E)-3-[4-(3-Fluoropropoxy)phenyl]-1-(4-methoxyphenyl)-2-propen-1-one (CAS No. 477870-38-5)

(E)-3-[4-(3-Fluoropropoxy)phenyl]-1-(4-methoxyphenyl)-2-propen-1-one, with the CAS number 477870-38-5, is a fluorinated chalcone derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of α,β-unsaturated ketones, which are known for their diverse biological activities and applications in organic synthesis. The presence of both fluoropropoxy and methoxyphenyl moieties enhances its potential as a versatile intermediate in drug discovery and functional material development.

Recent studies highlight the growing interest in fluorinated chalcones due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of compounds like CAS 477870-38-5 to enhance their efficacy in targeting specific biological pathways. For instance, its E-configuration (trans double bond) is critical for interactions with cellular receptors, making it a subject of computational docking studies and molecular modeling experiments.

From an industrial perspective, 477870-38-5 is often explored for its role in synthesizing advanced pharmaceutical intermediates. Its fluorine-substituted side chain offers electron-withdrawing effects that can influence reaction kinetics in cross-coupling reactions, a hot topic in green chemistry and catalysis. This aligns with the current trend of developing sustainable synthetic routes, where researchers aim to minimize waste and energy consumption while maximizing yield.

In the context of drug development, this compound’s potential as a kinase inhibitor or anti-inflammatory agent has been speculated, though rigorous clinical validation is still pending. Online searches frequently associate chalcone derivatives with keywords like "anticancer properties" and "neuroprotective effects," reflecting public interest in novel therapeutics. However, it’s essential to note that CAS 477870-38-5 remains primarily a research-grade chemical, with no approved medical applications to date.

The compound’s spectroscopic characterization (e.g., NMR, HPLC, and mass spectrometry) is well-documented in literature, aiding quality control in laboratory settings. Analytical chemists often emphasize its distinct UV-Vis absorption peaks, which are useful for purity assessments. Additionally, its crystallographic data provides insights into molecular packing, relevant for materials science applications like organic semiconductors or photovoltaic devices.

Environmental and safety profiles of 477870-38-5 are also under scrutiny, especially given the rising demand for eco-friendly chemicals. Regulatory databases classify it as a non-hazardous research compound under standard handling conditions, though proper personal protective equipment (PPE) is recommended during manipulation. This aligns with broader industry shifts toward responsible chemical management and transparency in lab safety protocols.

In summary, (E)-3-[4-(3-Fluoropropoxy)phenyl]-1-(4-methoxyphenyl)-2-propen-1-one (CAS 477870-38-5) represents a promising scaffold in multidisciplinary research. Its synthesis, functionalization, and applications continue to evolve, driven by advancements in medicinal chemistry and material engineering. As scientific communities prioritize precision medicine and smart materials, this compound’s role is likely to expand, making it a noteworthy subject for future investigations.